Cas no 2228569-71-7 (tert-butyl N-{2-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropyl}carbamate)

• Product name: tert-butyl N-{2-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropyl}carbamate
• CAS No: 2228569-71-7
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 6340031
• PubChem ID: 165756816

tert-butyl N-{2-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropyl}carbamate
• EN300-1895705
• 2228569-71-7
• tert-butyl N-{2-amino-3-[5-(2-methylcyclopropyl)furan-2-yl]propyl}carbamate

• Inchi： 1S/C16H26N2O3/c1-10-7-13(10)14-6-5-12(20-14)8-11(17)9-18-15(19)21-16(2,3)4/h5-6,10-11,13H,7-9,17H2,1-4H3,(H,18,19)
• InChI Key： MUMLNLSBBNLEMX-UHFFFAOYSA-N
• SMILES： O1C(CC(CNC(=O)OC(C)(C)C)N)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-{2-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropyl}carbamate

tert-butyl N-{2-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropyl}carbamate: A Comprehensive Overview

In the ever-evolving landscape of organic chemistry, the compound tert-butyl N-{2-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropyl}carbamate (CAS No. 2228569-71-7) stands out as a fascinating molecule with potential applications in various fields. This compound, often referred to as a furan-based carbamate, has garnered attention due to its unique structural features and promising chemical properties. Recent studies have shed light on its synthesis, reactivity, and potential uses, making it a subject of interest for researchers and industry professionals alike.

The structure of this compound is characterized by a furan ring substituted with a tert-butyl carbamate group and a 2-methylcyclopropyl substituent. The presence of these groups imparts distinctive electronic and steric properties to the molecule, which can be leveraged in various chemical reactions. The furan ring, being an aromatic heterocycle, contributes to the molecule's stability and reactivity, while the tert-butyl group adds bulkiness, influencing the compound's solubility and bioavailability.

Recent research has explored the synthesis of this compound through innovative methodologies. One notable approach involves the use of click chemistry principles to construct the furan ring and its substituents. This method not only enhances the efficiency of synthesis but also minimizes the generation of byproducts, aligning with green chemistry principles. Additionally, studies have examined the reactivity of this compound in nucleophilic substitutions and condensation reactions, revealing its versatility as a building block in organic synthesis.

The application of this compound extends into materials science, where it has been investigated as a precursor for advanced polymers and coatings. Its ability to form stable bonds under mild conditions makes it a promising candidate for developing high-performance materials. Furthermore, preliminary studies suggest that this compound may exhibit bioactive properties, opening avenues for its exploration in pharmaceutical research.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. Its stability under normal storage conditions ensures ease of use in research settings. However, as with any chemical substance, proper precautions should be taken to ensure safe handling and disposal.

The growing interest in this compound underscores its potential impact across multiple disciplines. As research continues to uncover its full spectrum of applications, it is poised to become an essential component in both academic and industrial settings. The combination of its unique structure, versatile reactivity, and promising applications positions tert-butyl N-{2-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropyl}carbamate as a key player in the advancement of modern chemistry.